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Compound of Interest

Compound Name: Longipedlactone J

Cat. No.: B14015376 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the molecular formula and weight

of Longipedlactone J, a complex triterpenoid isolated from Kadsura heteroclita. It details the

experimental methodologies typically employed for the isolation and structural elucidation of

such natural products, and explores potential signaling pathways based on the known

biological activities of related compounds.

Core Data Presentation
The fundamental molecular properties of Longipedlactone J are summarized below.

Property Value

Molecular Formula C₃₂H₄₀O₇

Molecular Weight 536.7 g/mol

Experimental Protocols
While a specific, detailed experimental protocol for the isolation and structural characterization

of Longipedlactone J is not extensively detailed in publicly available literature, the following

represents a standard methodology for obtaining and characterizing triterpenoids from Kadsura

species.[1][2][3][4][5]
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Isolation of Longipedlactone J
A typical isolation workflow for triterpenoids from plant material is depicted below.
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Caption: General workflow for the isolation of Longipedlactone J.

1. Plant Material Preparation: The stems of Kadsura heteroclita are collected, air-dried, and

pulverized to increase the surface area for efficient extraction.

2. Extraction: The powdered plant material is extracted with a suitable solvent, such as 95%

ethanol, at room temperature. This process is often repeated multiple times to ensure complete

extraction of the secondary metabolites.

3. Concentration: The resulting ethanolic extract is concentrated under reduced pressure using

a rotary evaporator to yield a crude residue.

4. Solvent Partitioning: The crude extract is suspended in water and sequentially partitioned

with solvents of increasing polarity, such as petroleum ether and chloroform. This step

separates compounds based on their polarity, with triterpenoids typically concentrating in the

less polar fractions.

5. Chromatographic Separation: The chloroform-soluble fraction is subjected to column

chromatography on silica gel. A gradient elution system, for example, with a mixture of hexane

and ethyl acetate of increasing polarity, is used to separate the different components of the

extract.

6. Further Purification: Fractions containing the compound of interest are further purified using

techniques like preparative High-Performance Liquid Chromatography (HPLC) to yield the pure

Longipedlactone J.

Structure Elucidation
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The determination of the molecular formula and weight, along with the complete chemical

structure of Longipedlactone J, is achieved through a combination of spectroscopic

techniques.
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Caption: Workflow for the structural elucidation of Longipedlactone J.

1. High-Resolution Electrospray Ionization Mass Spectrometry (HRESIMS): This technique is

employed to determine the accurate mass of the molecular ion. The high resolution allows for

the calculation of the elemental composition, leading to the determination of the molecular

formula.

2. 1D and 2D Nuclear Magnetic Resonance (NMR) Spectroscopy:

¹H NMR: Provides information about the proton environment in the molecule.

¹³C NMR: Reveals the number and types of carbon atoms present.

2D NMR (COSY, HSQC, HMBC): These experiments establish correlations between protons

and carbons, allowing for the piecing together of the molecular structure, including the

carbon skeleton and the placement of functional groups.
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Potential Signaling Pathways
While the specific signaling pathways modulated by Longipedlactone J have not been

extensively studied, related triterpenoids isolated from Kadsura heteroclita have demonstrated

cytotoxic and anti-HIV activities. Based on the known mechanisms of similar compounds, the

following are hypothetical signaling pathways that could be relevant to the biological activity of

Longipedlactone J.

Hypothetical Cytotoxic Activity Pathway
Many cytotoxic natural products induce apoptosis (programmed cell death) in cancer cells. A

plausible mechanism for Longipedlactone J could involve the intrinsic apoptosis pathway.
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Caption: Hypothetical intrinsic apoptosis pathway induced by Longipedlactone J.
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Hypothetical Anti-HIV Activity Pathway
The anti-HIV activity of related compounds suggests that Longipedlactone J might interfere

with the HIV life cycle. One potential target is the inhibition of viral entry into the host cell.
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Caption: Hypothetical inhibition of HIV entry by Longipedlactone J.

Disclaimer: The signaling pathways presented are hypothetical and based on the activities of

structurally related compounds. Further experimental validation is required to confirm the

specific mechanisms of action for Longipedlactone J.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://pubmed.ncbi.nlm.nih.gov/17443839/
https://pubmed.ncbi.nlm.nih.gov/17443839/
https://www.frontiersin.org/journals/chemistry/articles/10.3389/fchem.2022.878811/full
https://www.frontiersin.org/journals/chemistry/articles/10.3389/fchem.2022.878811/full
https://pubmed.ncbi.nlm.nih.gov/31778760/
https://pubmed.ncbi.nlm.nih.gov/16557460/
https://pubmed.ncbi.nlm.nih.gov/16557460/
https://www.benchchem.com/pdf/Isolating_Longipedlactone_B_from_Kadsura_heteroclita_A_Technical_Guide.pdf
https://www.benchchem.com/product/b14015376#longipedlactone-j-molecular-formula-and-weight-determination
https://www.benchchem.com/product/b14015376#longipedlactone-j-molecular-formula-and-weight-determination
https://www.benchchem.com/product/b14015376#longipedlactone-j-molecular-formula-and-weight-determination
https://www.benchchem.com/product/b14015376#longipedlactone-j-molecular-formula-and-weight-determination
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b14015376?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14015376?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

